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Compound of Interest

Compound Name: Tricyclohexylphosphine

Cat. No.: B042057 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Introduction
Tricyclohexylphosphine (PCy₃) is a tertiary phosphine ligand widely employed in

organometallic chemistry and catalysis.[1][2] Its bulky nature and strong electron-donating

properties make it a crucial component in various catalytic reactions, including Suzuki-Miyaura

and Heck couplings, as well as in Grubbs' and Crabtree's catalysts for olefin metathesis and

hydrogenation, respectively.[3] Due to its sensitivity to air, which can lead to oxidation to

tricyclohexylphosphine oxide, proper handling and the preparation of stock solutions under

an inert atmosphere are critical to ensure its reactivity and obtain reproducible experimental

results.[3] These application notes provide a detailed protocol for the preparation of a

tricyclohexylphosphine stock solution, along with relevant technical data and safety

information.

Technical Data
A summary of the physical and chemical properties of tricyclohexylphosphine is provided

below. This data is essential for the accurate preparation of stock solutions and for safe

handling.
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Property Value

Molecular Formula C₁₈H₃₃P

Molecular Weight 280.43 g/mol

Appearance White to off-white crystalline solid[1][2]

Melting Point 81-83 °C[2][4]

Solubility

Soluble in most organic solvents such as

toluene, THF, and hexane. Insoluble in water.[1]

[4] Commercially available as a 20% solution in

toluene.[5] Soluble in DMSO with heating.[6]

Stability

Air-sensitive; oxidizes in the presence of air.[1]

[3] Should be stored under an inert atmosphere.

[3]

Storage Temperature -20°C to 8°C under an inert atmosphere.[1][4]

Experimental Protocol: Preparation of a 0.1 M
Tricyclohexylphosphine Stock Solution in
Anhydrous Toluene
This protocol outlines the procedure for preparing a 0.1 M stock solution of

tricyclohexylphosphine in anhydrous toluene. This can be performed using either a glovebox

or Schlenk line techniques to maintain an inert atmosphere.

3.1. Materials and Equipment

Tricyclohexylphosphine (solid)

Anhydrous toluene

Volumetric flask (e.g., 25 mL or 50 mL), oven-dried

Glass vials with screw caps and PTFE septa, oven-dried
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Spatula

Weighing paper

Magnetic stir bar, oven-dried

Magnetic stir plate

Pipettes and syringes

Septa

Glovebox or Schlenk line with a manifold for inert gas (Argon or Nitrogen)

Analytical balance

3.2. Safety Precautions

Tricyclohexylphosphine is irritating to the eyes and skin and is harmful if swallowed.[3]

Always handle tricyclohexylphosphine in a well-ventilated area, preferably within a fume

hood or glovebox.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.

Anhydrous solvents are flammable. Keep away from ignition sources.

3.3. Step-by-Step Procedure

3.3.1. Using a Glovebox (Preferred Method)

Preparation: Bring all necessary glassware, equipment, and reagents into the glovebox

antechamber and cycle to establish an inert atmosphere. Ensure the glovebox has a low

oxygen and moisture environment.

Weighing: On an analytical balance inside the glovebox, tare a piece of weighing paper.

Carefully weigh the desired amount of tricyclohexylphosphine. For a 25 mL of 0.1 M
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solution, you will need 0.701 g of tricyclohexylphosphine (Molar Mass = 280.43 g/mol ).

Dissolution: Transfer the weighed tricyclohexylphosphine to a 25 mL volumetric flask

containing a magnetic stir bar. Add approximately 15 mL of anhydrous toluene to the flask.

Mixing: Place the volumetric flask on a magnetic stir plate and stir until the solid is

completely dissolved.

Final Volume: Carefully add anhydrous toluene to the volumetric flask until the solution

reaches the 25 mL mark.

Storage: Transfer the prepared stock solution to a pre-labeled glass vial with a screw cap

and PTFE septum. Seal the vial tightly.

Removal from Glovebox: Cap the vial securely before removing it from the glovebox.

3.3.2. Using a Schlenk Line

Glassware Preparation: Assemble a Schlenk flask with a magnetic stir bar and a rubber

septum. Connect the flask to the Schlenk line and perform at least three vacuum/inert gas

(e.g., argon) cycles to remove air and moisture.

Weighing and Transfer: In a fume hood, quickly weigh the desired amount of

tricyclohexylphosphine (0.701 g for 25 mL of 0.1 M solution) and transfer it to the prepared

Schlenk flask under a positive flow of inert gas.

Solvent Addition: Using a syringe, add approximately 15 mL of anhydrous toluene to the

Schlenk flask through the septum.

Dissolution: Place the Schlenk flask on a magnetic stir plate and stir until the solid is fully

dissolved.

Transfer to Volumetric Flask: Prepare a 25 mL volumetric flask with a septum by performing

three vacuum/inert gas cycles. Transfer the dissolved tricyclohexylphosphine solution from

the Schlenk flask to the volumetric flask via cannula transfer.

Final Volume: Add anhydrous toluene to the volumetric flask via syringe to reach the 25 mL

mark.
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Storage: Transfer the final solution to a pre-labeled storage vessel (e.g., a Schlenk tube or a

vial with a septum cap) that has been purged with inert gas.

Storage and Stability
Store the tricyclohexylphosphine stock solution under an inert atmosphere (argon or

nitrogen) at -20°C to 8°C to minimize degradation.[1][4]

The solution should be stored in a tightly sealed container, such as a vial with a PTFE-lined

cap or a Schlenk flask with a greaseless stopcock.

When stored properly, the solution should be stable for several weeks. However, it is good

practice to prepare fresh solutions for sensitive catalytic reactions.

Over time, oxidation may occur, leading to the formation of tricyclohexylphosphine oxide.

This can be checked by ³¹P NMR spectroscopy (PCy₃ δ ≈ 9.7 ppm, PCy₃=O δ ≈ 50 ppm in

CDCl₃).

Experimental Workflow Diagram
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Preparation of Inert Atmosphere
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Caption: Workflow for Preparing a Tricyclohexylphosphine Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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